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Compound of Interest

Compound Name: J 104871

Cat. No.: B1672708

Initial investigations indicate a misunderstanding regarding the nature of "J 104871." This
identifier does not correspond to a chemical compound, laboratory reagent, or any substance
with associated signaling pathways. Instead, "J 104871" is the manufacturer's part number for

a Barnes SE51 Submersible Sewage Pump.

Given this clarification, the following information provides the proper handling and disposal
procedures for this piece of industrial equipment, adapted for a laboratory or research
environment where decontamination is a critical consideration.

Operational and Disposal Plan for Barnes SE51
Sewage Pump (P/N: 104871)

This document provides essential safety and logistical information for the operational lifecycle
and eventual disposal of the Barnes SE51 sewage pump. The procedures outlined below are
designed to ensure the safety of laboratory and maintenance personnel and to comply with

environmental regulations.

l. Safety and Decontamination Procedures

Personnel must adhere to the following safety protocols before and during the decontamination
and disposal process.

A. Immediate Safety Precautions:
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Disconnect Power: Ensure the pump is completely disconnected from any electrical source.
This may involve unplugging the unit or switching off the corresponding circuit breaker.

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety
goggles, and a lab coat. If the pump has been used with volatile substances, a respirator
may be necessary.

B. Decontamination Protocol:

Used laboratory equipment must be thoroughly decontaminated before disposal.[1]

Initial Cleaning: If the pump has been used for sewage or other biological materials, it will
likely contain residual fluids. Drain any remaining liquids in a designated, well-ventilated
area, following local regulations for hazardous fluid disposal.[2]

Surface Disinfection: For equipment potentially contaminated with biological materials, use
an appropriate disinfectant. A 10% bleach solution, 70% ethanol, or a phenolic disinfectant
are often suitable.[3][4] Ensure all surfaces are thoroughly wiped down and allow for
sufficient contact time to inactivate any biological agents.[4]

Chemical Residue Removal: If the pump was used in an environment with chemical
contaminants, clean the equipment with appropriate solvents such as acetone or isopropyl
alcohol.[4]

Documentation: Attach a decontamination tag to the equipment certifying the cleaning
process and the methods used.

Il. Disposal Workflow

The following diagram outlines the step-by-step process for the proper disposal of the Barnes

SES51 sewage pump.
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Disposal workflow for the Barnes SE51 sewage pump.
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lll. Component Separation and Recycling

For pumps that are not repairable, the components should be separated for recycling.[2]

o Metal Components: The cast iron housing and other metal parts can be taken to a local
scrap metal recycling facility.

e Plastic and Rubber Components: These should be sorted and recycled according to local
capabilities.

o Electrical Components: The motor and wiring may contain valuable metals and should be
handled by a specialized electronics recycling service.

Always check with your local waste management or environmental protection agency to
understand the specific regulations for disposing of industrial and electrical equipment.[2] For
equipment that may have been in contact with particularly hazardous materials, utilizing a
professional disposal service is recommended.[2]

Quantitative Data: Barnes SE51 (P/N: 104871)
Specifications

The following table summarizes the key technical specifications of the Barnes SE51 sewage
pump.
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Specification Value
Horsepower 0.5 HP
Voltage 115 Volts
Phase 1
Frequency 60 Hz
RPM 1750
Maximum Flow Rate 165 GPM
Maximum Head 25 ft

Discharge Connection

2" NPT, Female, Vertical, Bolt-on Flange

Maximum Solids Handling

2" Spherical Solids

Body Construction

Cast Iron ASTM-48, Class 30

Impeller Material

Cast Iron

Motor Type

Oil-filled, Squirrel Cage Induction

Power Cord Length

15 ft

Experimental Protocols and Signaling Pathways

The concepts of experimental protocols and signaling pathways are not applicable to the
Barnes SE51 sewage pump (P/N: 104871), as it is a piece of mechanical equipment and not a
chemical or biological agent used in research. Therefore, no information on these topics can be
provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Erroneous ldentification of J 104871 as a Chemical
Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672708#-104871-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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